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Compound of Interest

Compound Name: CK-636

Cat. No.: B1669131

Essential Safety and Handling Guide for CK-636

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel working with CK-636, a potent inhibitor of the Arp2/3
complex. Adherence to these guidelines is critical to ensure personal safety and proper
management of this chemical agent.

l. Personal Protective Equipment (PPE)

When handling CK-636, a comprehensive approach to personal protection is mandatory to
prevent exposure through inhalation, skin contact, or eye contact. The following personal
protective equipment must be worn at all times.
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PPE Category Required Equipment

) Use chemical safety goggles and a face shield
Eye and Face Protection ) ] )
when there is a risk of splashing.[1][2][3]

Wear a fully buttoned lab coat, long pants, and

closed-toe shoes to cover all exposed skin.[4]
Skin and Body Protection For tasks with a higher risk of splashes or spills,

a chemical-resistant apron or coveralls should

be worn over the lab coat.[2][5]

Wear chemical-resistant gloves (e.g., nitrile) at
all times.[4] Gloves should be inspected for any
signs of degradation or puncture before use.
Hand Protection Contaminated gloves must be removed and
disposed of properly, followed by thorough hand
washing. It is good practice to change gloves

frequently.[4]

Work with CK-636 in a well-ventilated area,
preferably within a certified chemical fume hood,
) ) to minimize the risk of inhaling dust or aerosols.
Respiratory Protection ] ) ) ) )
If a fume hood is not available or if there is a risk
of aerosol generation, a respirator may be

necessary.[1][2][3]

Il. Chemical and Physical Properties

A summary of the key quantitative data for CK-636 is provided below for easy reference.
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Property Value

Molecular Formula C16H16N20S
Molecular Weight 284.4 g/mol [6]

CAS Number 442632-72-6[6][71[8][9]
Appearance Solid powder

- DMF: 30 mg/mL[6]- DMSO: 30 mg/mL[6]-
Solubility Ethanol: 20 mg/mL[6]- DMSO:PBS (pH 7.2)
(2:1): 0.5 mg/mL[6]

- Human Arp2/3 complex: 4 uM[8][9][10]-
Fission yeast Arp2/3 complex: 24 uM[7][8][9]
[10]- Bovine Arp2/3 complex: 32 uM[8][9][10]-
Listeria in infected SKOV3 cells: 22 puM[6][9]

ICso Values

lll. Operational Plan for Handling CK-636

A systematic approach to handling CK-636 from receipt to disposal is crucial for laboratory

safety and experimental integrity.
1. Receiving and Storage:
» Upon receipt, inspect the container for any damage or leaks.

o Store CK-636 in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.
 Recommended storage is at -20°C for long-term stability.[8]
2. Preparation of Stock Solutions:

» All weighing and preparation of stock solutions should be conducted in a chemical fume
hood to prevent inhalation of the powder.

o Use the appropriate solvent as indicated in the table above to dissolve the compound.
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Clearly label the stock solution container with the chemical name, concentration, solvent,
date of preparation, and appropriate hazard warnings.

3. Use in Experiments:

When adding CK-636 to cell cultures or other experimental systems, wear all required PPE.

Minimize the creation of aerosols.

Any equipment that comes into contact with CK-636, such as pipette tips and centrifuge
tubes, should be considered contaminated.

IV. Disposal Plan

Proper disposal of CK-636 and contaminated materials is essential to prevent environmental
contamination and accidental exposure.

o Chemical Waste: Unused CK-636 and stock solutions should be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations. Do not pour down
the drain.

o Contaminated Materials: All disposable materials that have come into contact with CK-636,
including gloves, pipette tips, and paper towels, must be collected in a designated hazardous
waste container.

o Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on chemical waste disposal procedures.

V. Experimental Workflow and Safety Diagram

The following diagram illustrates a typical workflow for an experiment involving the use of CK-
636, integrating the necessary safety precautions at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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